Cas no 146328-87-2 (5-Cyano-2-fluorobenzoic acid)
5-Cyano-2-fluorobenzoic acid structure
Product Name:5-Cyano-2-fluorobenzoic acid
CAS No:146328-87-2
MF:C8H4FNO2
MW:165.121265411377
MDL:MFCD03094321
CID:135156
PubChem ID:2778462
Update Time:2025-04-19
5-Cyano-2-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Cyano-2-fluorobenzoic acid
- Benzoic acid,5-cyano-2-fluoro-
- 3-Carboxy-4-fluorobenzonitrile
- 5-CYANO-2-FLUOROBENZOIC ACID 5-
- 5-cyano-2-fluoro-benzoic Acid
- BENZOIC ACID, 5-CYANO-2-FLUORO-
- 2-Fluoro-5-cyanobenzoic acid
- PubChem4605
- UQXVUTYCTZULCD-UHFFFAOYSA-N
- SBB064316
- CM12625
- RP22772
- AS01839
- AB0022350
- ST2406231
-
- MDL: MFCD03094321
- Inchi: 1S/C8H4FNO2/c9-7-2-1-5(4-10)3-6(7)8(11)12/h1-3H,(H,11,12)
- InChI Key: UQXVUTYCTZULCD-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C#N)C=C1C(=O)O
Computed Properties
- Exact Mass: 165.02300
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 233
- XLogP3: 1.4
- Topological Polar Surface Area: 61.1
Experimental Properties
- Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.61 g/l) (25 º C),
- PSA: 61.09000
- LogP: 1.39558
5-Cyano-2-fluorobenzoic acid Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
5-Cyano-2-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TO006-1g |
5-Cyano-2-fluorobenzoic acid |
146328-87-2 | 98% | 1g |
151.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TO006-5g |
5-Cyano-2-fluorobenzoic acid |
146328-87-2 | 98% | 5g |
1880CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TO006-200mg |
5-Cyano-2-fluorobenzoic acid |
146328-87-2 | 98% | 200mg |
59.0CNY | 2021-07-14 | |
| Chemenu | CM157632-100g |
5-Cyano-2-fluorobenzoic acid |
146328-87-2 | 95+% | 100g |
$561 | 2021-06-17 | |
| Fluorochem | 092334-1g |
5-Cyano-2-fluorobenzoic acid |
146328-87-2 | 95% | 1g |
£14.00 | 2022-03-01 | |
| Fluorochem | 092334-5g |
5-Cyano-2-fluorobenzoic acid |
146328-87-2 | 95% | 5g |
£44.00 | 2022-03-01 | |
| Alichem | A015018770-250mg |
5-Cyano-2-fluorobenzoic acid |
146328-87-2 | 97% | 250mg |
494.40 USD | 2021-06-18 | |
| Alichem | A015018770-500mg |
5-Cyano-2-fluorobenzoic acid |
146328-87-2 | 97% | 500mg |
782.40 USD | 2021-06-18 | |
| Alichem | A015018770-1g |
5-Cyano-2-fluorobenzoic acid |
146328-87-2 | 97% | 1g |
1,519.80 USD | 2021-06-18 | |
| Apollo Scientific | PC5926-5g |
5-Cyano-2-fluorobenzoic acid |
146328-87-2 | 5g |
£15.00 | 2025-02-21 |
5-Cyano-2-fluorobenzoic acid Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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